Cas no 1805157-22-5 (Methyl 3-chloro-2-cyano-5-iodobenzoate)

• Product Name: Methyl 3-chloro-2-cyano-5-iodobenzoate
• CAS No: 1805157-22-5
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4953977
• Update Time: 2025-10-30

Methyl 3-chloro-2-cyano-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-5-iodobenzoate

• Inchi： 1S/C9H5ClINO2/c1-14-9(13)6-2-5(11)3-8(10)7(6)4-12/h2-3H,1H3
• InChI Key： ZKNCBJOVIUJFGR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C#N)=C(C(=O)OC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloro-2-cyano-5-iodobenzoate

Methyl 3-chloro-2-cyano-5-iodobenzoate (CAS No. 1805157-22-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-2-cyano-5-iodobenzoate (CAS No. 1805157-22-5) is a highly versatile and significant compound in the realm of pharmaceutical synthesis. Its unique structural features, characterized by the presence of both chloro and cyano substituents on a benzoate backbone, make it an invaluable intermediate for the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its role in the synthesis of bioactive molecules targeting various diseases, including cancer, inflammation, and infectious disorders.

The chemical structure of Methyl 3-chloro-2-cyano-5-iodobenzoate encompasses a benzoic acid derivative with specific functional groups that enhance its reactivity and utility in synthetic pathways. The chloro group at the 3-position and the cyano group at the 2-position provide multiple sites for further functionalization, enabling chemists to design complex molecular architectures. Additionally, the iodine substituent at the 5-position serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases, which play a crucial role in signal transduction pathways associated with various diseases. Methyl 3-chloro-2-cyano-5-iodobenzoate has emerged as a key building block in the synthesis of kinase inhibitors. For instance, studies have demonstrated its utility in constructing indolocarbazole derivatives, known for their potent antitumor properties. The indolocarbazole scaffold is particularly interesting due to its ability to inhibit multiple kinases involved in cancer progression, making it a promising candidate for further development.

The pharmaceutical industry has also leveraged Methyl 3-chloro-2-cyano-5-iodobenzoate in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Researchers have utilized this compound as a precursor in synthesizing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural versatility of Methyl 3-chloro-2-cyano-5-iodobenzoate allows for the creation of derivatives with enhanced binding affinity to bacterial targets, offering a potential solution to the growing threat of antibiotic resistance.

3-chloro-2-cyano-5-iodobenzoate has found applications in the field of medicinal chemistry beyond oncology and antimicrobial therapy. It has been employed in the synthesis of molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzoate moiety is known to interact with specific receptor targets in the brain, and modifications at the 3-, 2-, and 5-positions allow for fine-tuning of pharmacokinetic properties. Recent studies have highlighted its role in developing acetylcholinesterase inhibitors, which are crucial for managing cognitive decline in neurodegenerative diseases. 3-chloro-2-cyano-5-iodobenzoate have seen significant advancements over the past decade. Modern techniques such as flow chemistry and microwave-assisted synthesis have improved reaction efficiency and scalability. These innovations have not only expedited the production process but also enhanced purity standards, ensuring that pharmaceutical-grade intermediates are obtained consistently. The ability to perform multi-step syntheses under mild conditions while maintaining high yields underscores the importance of this compound in industrial applications. 3-chloro-2-cyano-5-iodobenzoate (CAS No. 1805157-22-5) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural attributes enable diverse functionalizations, making it indispensable for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.